Cas no 1806989-92-3 (Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-carboxylate
• CAS No: 1806989-92-3
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4896519
• Update Time: 2025-07-21

Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-carboxylate

• Inchi： 1S/C9H8F2N2O5/c1-17-7-5(9(14)18-2)12-3-4(8(10)11)6(7)13(15)16/h3,8H,1-2H3
• InChI Key： WJIVEAKFFQKTJV-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)OC)C(=C1[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.5
• Topological Polar Surface Area: 94.2

Additional information on Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-carboxylate

Comprehensive Overview of Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-carboxylate (CAS No. 1806989-92-3)

Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-carboxylate (CAS No. 1806989-92-3) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a methoxy substituent and a carboxylate ester, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in developing novel enzyme inhibitors and antimicrobial agents, aligning with the growing demand for innovative therapeutic solutions.

The compound's CAS No. 1806989-92-3 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Recent studies highlight its utility in designing heterocyclic compounds, a hot topic in AI-driven drug discovery. With the rise of computational chemistry tools, researchers are leveraging this compound to model structure-activity relationships (SAR), addressing challenges like drug resistance and selectivity. Its nitropyridine core also aligns with trends in sustainable chemistry, as it can be modified to reduce environmental impact.

In agrochemical applications, Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-carboxylate is explored for its potential as a pesticide intermediate. The difluoromethyl group enhances bioavailability, a key factor in developing next-generation crop protection agents. This resonates with global discussions on food security and precision agriculture, where efficient chemical solutions are critical. The compound's stability under various conditions further supports its use in formulation development, a priority for agrochemical manufacturers.

From a synthetic perspective, the compound's carboxylate ester moiety offers flexibility for further derivatization, making it valuable for high-throughput screening (HTS) platforms. Its compatibility with green chemistry principles, such as reduced waste and energy-efficient reactions, positions it favorably in industrial-scale synthesis. Laboratories focusing on lead optimization often incorporate this compound into libraries targeting kinase inhibitors or GPCR modulators, addressing unmet medical needs.

As the scientific community prioritizes molecular diversity, Methyl 5-(difluoromethyl)-3-methoxy-4-nitropyridine-2-carboxylate stands out for its balanced lipophilicity and electronic properties. These attributes are critical in bioisostere design, a strategy to improve drug efficacy. Searches for nitropyridine derivatives and fluorinated building blocks often cite this compound, underscoring its role in advancing fragment-based drug design (FBDD).

In conclusion, CAS No. 1806989-92-3 represents a pivotal tool for researchers tackling challenges in life sciences and agriculture. Its multifaceted applications, from drug development to sustainable agrochemicals, align with contemporary scientific and industrial priorities. As innovation accelerates, this compound will likely remain a cornerstone in the quest for safer, more effective chemical solutions.